N-Hydroxy sulfonamides as new sulfenylating agents for the functionalization of aromatic compounds†
Organic & Biomolecular Chemistry Pub Date: 2017-06-12 DOI: 10.1039/C7OB01390F
Abstract
An unprecedented use of N-hydroxy sulfonamides as sulfenylating agents has been established. In the presence of catalytic amounts of iodine and N-hydroxysuccinimide, N-hydroxy sulfonamides participated in sulfenylation with indoles, 7-azaindole, N-methyl pyrrole, and 2-naphthol to afford structurally diverse thioethers in moderate to excellent yields with very high regioselectivity.
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